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Compound of Interest

Compound Name: Solvent blue 59

L Get Quote

Cat. No.: B3430289

This technical guide provides a comprehensive overview of the chemical and physical
properties of Solvent Blue 59, an anthraquinone-based solvent dye. Tailored for researchers,
scientists, and professionals in drug development, this document delves into the dye's
molecular structure, spectroscopic profile, and practical applications, including a detailed
protocol for dyeing polyester fibers.

Core Chemical Identity and Structure

Solvent Blue 59, also known by its IUPAC name 1,4-bis(ethylamino)anthracene-9,10-dione, is
a synthetic dye belonging to the anthraquinone class.[1] Its core structure is the tricyclic
aromatic system of anthraquinone, substituted with two ethylamino groups at the 1 and 4
positions. This specific substitution pattern is responsible for its characteristic brilliant blue
color.

Key Identifiers:

Identifier Value
CAS Number 6994-46-3
Molecular Formula C1sH18N202

Molecular Weight

294.35 g/mol [1]

Synonyms

Sudan Blue, Atlasol Blue 2N, C.I. 61552, C.I.
Solvent Blue 105[2]
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The chemical structure of Solvent Blue 59 can be represented as follows:
Caption: Chemical structure of Solvent Blue 59.

Physicochemical and Spectroscopic Properties

The properties of Solvent Blue 59 are dictated by its anthraquinone core and the presence of
the ethylamino substituents. These groups act as auxochromes, shifting the absorption
spectrum of the molecule into the visible region and thus imparting its blue color.

Physical and Chemical Properties:

Property Value Source
Appearance Blue powder [2]
Melting Point 215-217 °C

- Soluble in organic solvents,
Solubility ) ] [2]
insoluble in water

Efficiently stable for use in
Heat Stability polycarbonates and [3]

thermoplastic polyesters

Spectroscopic Data:
o UV-Vis Absorption: Solvent Blue 59 exhibits an absorbance peak at 252 nm.[4]

e NMR and IR Spectra: 1D NMR and FTIR spectral data for Solvent Blue 59 are available in
the PubChem database, which can be valuable for structural confirmation and analysis.[5]

Synthesis and Manufacturing

The synthesis of Solvent Blue 59 can be achieved through two primary manufacturing
methods:[6]

o Condensation of 1,4-dihydroxyanthracene-9,10-dione with two equivalents of ethanamine.
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e Condensation of 1,4-diaminoanthraquinone with chloroethane or bromoethane.[6]

The following diagram illustrates the general synthetic pathway from 1,4-
diaminoanthraquinone:

(

Click to download full resolution via product page
Caption: Synthetic route to Solvent Blue 59.

Applications in Research and Industry

Solvent Blue 59 is a versatile dye with applications spanning various industrial and research
fields. Its excellent solubility in organic solvents and good stability make it a preferred choice for
coloring a range of materials.[7]

Key Applications:

o Plastics and Polymers: It is widely used to impart a brilliant blue color to plastics such as
polystyrene, polycarbonates, and thermoplastic polyesters.[3]

o Textiles: Solvent Blue 59 is employed in the dyeing of synthetic fibers.[7]

 Inks and Coatings: Its solubility and color intensity make it suitable for use in printing inks
and various coatings.[2]

 Biological Staining: In laboratory settings, it can be used as a staining agent for biological
samples to aid in the visualization of cellular structures.[7]

o Organic Electronics: Researchers are exploring the potential of Solvent Blue 59 and related
anthraquinone derivatives in the development of new materials for organic electronics and
photonic devices.[7]
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Experimental Protocol: Dyeing of Polyester (PET)
Fabric

This protocol provides a representative method for dyeing polyester fabric with Solvent Blue
59, based on general procedures for disperse dyes. This should be considered a starting point,
and optimization may be necessary depending on the specific equipment and substrate.

Materials and Equipment:

» Polyester fabric, pre-washed to remove any sizing or finishing agents

e Solvent Blue 59 (C.I. Solvent Blue 59)

» Dispersing agent (e.g., a lignosulfonate-based or naphthalene sulfonate-based product)
¢ Acetic acid (to adjust pH)

o High-temperature, high-pressure (HTHP) dyeing apparatus

o Beakers, graduated cylinders, and a magnetic stirrer

» Spectrophotometer for color measurement (optional)

Procedure:

e Dye Bath Preparation:

o Calculate the required amount of Solvent Blue 59 based on the weight of the fabric (e.qg.,
1% on weight of fiber, owf).

o Prepare a dispersion of the dye by pasting it with a small amount of a dispersing agent
and then adding warm water (40-50°C) with continuous stirring.

o Fill the dyeing vessel with the required volume of water (liquor ratio, e.g., 1:10).
o Add the dye dispersion to the bath.

o Add a dispersing agent to the dye bath (e.g., 1 g/L).
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o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

e Dyeing Process:
o Introduce the pre-wetted polyester fabric into the dye bath at room temperature.
o Raise the temperature of the dye bath to 130°C at a rate of 1-2°C per minute.

o Maintain the temperature at 130°C for 45-60 minutes to allow for dye penetration and
fixation within the polyester fibers.

o Cool the dye bath to 70-80°C.

e Rinsing and Reduction Clearing:

[e]

Drain the dye bath and rinse the fabric with hot water.

o

Prepare a reduction clearing bath containing:

» Sodium hydrosulfite (2 g/L)

» Sodium hydroxide (2 g/L)

[e]

Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes to remove any unfixed
surface dye.

[e]

Rinse the fabric thoroughly with hot water and then cold water.

e Neutralization and Drying:
o Neutralize the fabric in a bath containing a small amount of acetic acid.
o Rinse with cold water.

o Dry the dyed fabric.
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(Final Rinsing & Neutralizatior)
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Caption: Workflow for dyeing polyester with Solvent Blue 59.

Safety and Handling

Solvent Blue 59 should be handled in accordance with standard laboratory safety procedures.
It is advisable to wear appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat, to prevent skin and eye contact. The dye should be used in a
well-ventilated area or under a fume hood to avoid inhalation of the powder. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the manufacturer.

Conclusion
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Solvent Blue 59 is a scientifically and industrially significant anthraquinone dye with a well-
defined chemical structure and a range of valuable properties. Its brilliant blue color, excellent
solubility in organic media, and good stability make it a versatile colorant for plastics, textiles,
and inks. Furthermore, its potential applications in advanced materials research highlight its
continued importance in the field of chemical sciences. This guide provides a foundational
understanding of Solvent Blue 59 for researchers and professionals, enabling its effective and
safe application in various technical endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. Scbt.com [scbt.com]

. Page loading... [wap.guidechem.com]

. alkalisci.com [alkalisci.com]

. Absorption [Solvent Blue 59] | AAT Bioquest [aatbio.com]

. Solvent Blue 59 | C18H18N202 | CID 81473 - PubChem [pubchem.ncbi.nim.nih.gov]

. worlddyevariety.com [worlddyevariety.com]

°
~ » &) EaN w N -

. chemimpex.com [chemimpex.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Solvent Blue 59:
Structure, Properties, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3430289#what-is-the-chemical-structure-of-solvent-
blue-59]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3430289?utm_src=pdf-body
https://www.benchchem.com/product/b3430289?utm_src=pdf-body
https://www.benchchem.com/product/b3430289?utm_src=pdf-body
https://www.benchchem.com/product/b3430289?utm_src=pdf-body
https://www.benchchem.com/product/b3430289?utm_src=pdf-body
https://www.benchchem.com/product/b3430289?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/solvent-blue-59-6994-46-3
https://wap.guidechem.com/encyclopedia/solvent-blue-59-dic14841.html
https://alkalisci.com/solvent-blue-59-1-x-25-g-229121-25g/
https://www.aatbio.com/absorbance-uv-visible-spectrum-graph-viewer/solvent_blue_59
https://pubchem.ncbi.nlm.nih.gov/compound/Solvent-Blue-59
http://www.worlddyevariety.com/solvent-dyes/solvent-blue-59.html
https://www.chemimpex.com/products/42058
https://www.benchchem.com/product/b3430289#what-is-the-chemical-structure-of-solvent-blue-59
https://www.benchchem.com/product/b3430289#what-is-the-chemical-structure-of-solvent-blue-59
https://www.benchchem.com/product/b3430289#what-is-the-chemical-structure-of-solvent-blue-59
https://www.benchchem.com/product/b3430289#what-is-the-chemical-structure-of-solvent-blue-59
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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